Cas no 29474-99-5 (Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI))

• Product Name: Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI)
• CAS No: 29474-99-5
• MF: C₃₀H₃₇N₅O₅
• MW: 547.645287275314
• CID: 273676
• PubChem ID: 185687
• Update Time: 2025-04-19

Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(1-methylethyl)-, (5'a,8a)- (9CI)
• Ergoninine
• Ergoninin
• N-[2-Ethyl-10b-hydroxy-3,6-dioxo-5-(propan-2-yl)octahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl]-6-methyl-9,10-didehydroergoline-8-carboximidic acid
• 29474-99-5
• DTXSID20951984

• Inchi： 1S/C30H37N5O5/c1-5-29(28(38)35-25(16(2)3)27(37)34-11-7-10-23(34)30(35,39)40-29)32-26(36)18-12-20-19-8-6-9-21-24(19)17(14-31-21)13-22(20)33(4)15-18/h6,8-9,12,14,16,18,22-23,25,31,39H,5,7,10-11,13,15H2,1-4H3,(H,32,36)/t18-,22+,23+,25-,29-,30+/m1/s1
• InChI Key： XWTYUTWHTOOWSS-FPNLSDLLSA-N
• SMILES： O1[C@](CC)(C(N2[C@H](C(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@@H]2N(C)C1)=O

Computed Properties

• Exact Mass: 547.27946930g/mol
• Monoisotopic Mass: 547.27946930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptines